N-(4-{[4-(2-chloro-6-nitrophenoxy)benzyl]oxy}phenyl)acetamide

• IUPAC Name: N-[4-[[4-(2-chloro-6-nitrophenoxy)phenyl]methoxy]phenyl]acetamide
• InChI: InChI=1S/C21H17ClN2O5/c1-14(25)23-16-7-11-17(12-8-16)28-13-15-5-9-18(10-6-15)29-21-19(22)3-2-4-20(21)24(26)27/h2-12H,13H2,1H3,(H,23,25)
• InChI Key: MPLSBSNHKDBNHI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OCC2=CC=C(C=C2)OC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C21H17ClN2O5
• Molecular Weight: 412.8 g/mol

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